Cas no 1803599-22-5 (tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate)

• Product Name: tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate
• CAS No: 1803599-22-5
• MF: C₁₄H₂₄ClNO₅
• MW: 321.797063827515
• MDL: MFCD28714520
• CID: 4617288
• PubChem ID: 119030972
• Update Time: 2025-05-26

tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, 1,1-dimethylethyl ester
• tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate

• MDL： MFCD28714520
• Inchi： 1S/C14H24ClNO5/c1-13(2,3)20-11(18)7-9(10(17)8-15)16-12(19)21-14(4,5)6/h9H,7-8H2,1-6H3,(H,16,19)
• InChI Key： VTHBKGXYYOJNTJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CC(NC(OC(C)(C)C)=O)C(=O)CCl

Additional information on tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate

Professional Introduction to tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate (CAS No. 1803599-22-5) and Recent Research Developments

Ter-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate, identified by the CAS number 1803599-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound, featuring a complex structure with multiple functional groups, serves as a valuable intermediate in the synthesis of bioactive molecules. Its unique chemical properties make it particularly useful in the development of novel therapeutic agents and in the modification of existing pharmaceuticals.

The molecular structure of tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate comprises a five-carbon chain with an ester group at one end and an amide linkage at the other. The presence of a tert-butoxy carbonyl (Boc) group enhances its stability and reactivity, making it an ideal candidate for protecting groups in peptide synthesis. Additionally, the chloro substituent on the fifth carbon introduces further versatility, enabling various chemical transformations such as nucleophilic substitution reactions.

In recent years, advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates. The compound’s ability to participate in both protecting group chemistry and cross-coupling reactions has made it a cornerstone in synthetic protocols for complex biomolecules. For instance, its application in solid-phase peptide synthesis (SPPS) has been documented for improving yield and purity in the production of peptide-based drugs.

One of the most compelling aspects of tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate is its role in the development of targeted therapies. Researchers have leveraged its structural features to create prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This approach has shown promise in enhancing drug delivery systems, particularly for treatments requiring controlled release profiles. The compound’s compatibility with various functional groups allows for seamless integration into drug molecules designed to interact with specific biological targets.

Recent studies have also explored the use of tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate as a precursor in the synthesis of heterocyclic compounds. Heterocycles are prevalent in many pharmacologically active agents due to their ability to mimic natural biological structures and exhibit diverse biological activities. By serving as a building block, this compound facilitates the construction of complex scaffolds that can be further modified to achieve desired pharmacological effects.

The versatility of tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate extends to its utility in peptidomimetic chemistry. Peptidomimetics are synthetic analogs of natural peptides that often exhibit improved pharmacokinetic properties. The compound’s structural motifs enable the creation of mimics that can bind to biological receptors with high affinity while avoiding issues such as immunogenicity or rapid degradation. This has significant implications for drug discovery, particularly in areas such as antiviral and anticancer therapies.

From a synthetic chemistry perspective, tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate exemplifies the importance of functional group interplay in designing efficient synthetic routes. Its combination of an amide bond, ester functionality, and chloro substituent allows for multiple reaction pathways, including transesterification, nucleophilic aromatic substitution, and reduction reactions. Such flexibility is crucial for optimizing synthetic strategies and minimizing unwanted side products.

The compound’s stability under various reaction conditions has also been a subject of interest among synthetic chemists. Studies have demonstrated its resilience during high-pressure liquid chromatography (HPLC) purification and its compatibility with both aqueous and organic solvents. This stability ensures consistent performance across different synthetic protocols, making it a reliable choice for industrial-scale applications.

In conclusion, tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-5-chloro-4-oxopentanoate (CAS No. 1803599-22-5) represents a significant advancement in pharmaceutical chemistry due to its multifunctional nature and broad applicability. Its role in peptide synthesis, drug delivery systems, heterocyclic chemistry, and peptidomimetic design underscores its importance as a key intermediate in modern medicinal chemistry research. As scientific understanding continues to evolve, further applications and innovations involving this compound are expected to emerge, reinforcing its value in both academic research and industrial development.